Cas no 1823869-30-2 (2-Bromo-4-(trifluoromethyl)thiazole-5-carbonitrile)

• Product Name: 2-Bromo-4-(trifluoromethyl)thiazole-5-carbonitrile
• CAS No: 1823869-30-2
• MF: C₅BrF₃N₂S
• MW: 257.031108856201
• CID: 4727930
• Update Time: 2023-08-16

2-Bromo-4-(trifluoromethyl)thiazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(trifluoromethyl)thiazole-5-carbonitrile
• FCH2496484
• AX8260719

• Inchi： 1S/C5BrF3N2S/c6-4-11-3(5(7,8)9)2(1-10)12-4
• InChI Key： QKAAVZGKXHVSRD-UHFFFAOYSA-N
• SMILES： BrC1=NC(=C(C#N)S1)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 223
• Topological Polar Surface Area: 64.9